Cas no 588676-61-3 (Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate is a specialized heterocyclic compound featuring both isothiocyanate and ester functional groups. Its unique structure, incorporating a thiophene core with dimethyl substitution, enhances reactivity and selectivity in organic synthesis. The isothiocyanate group enables efficient participation in cycloaddition and nucleophilic addition reactions, making it valuable for constructing sulfur-containing heterocycles. The methyl ester moiety further improves solubility and facilitates downstream modifications. This compound is particularly useful in medicinal chemistry and agrochemical research, where its stability and functional group compatibility support the development of bioactive molecules. High purity and well-defined reactivity make it a reliable intermediate for advanced synthetic applications.

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate structure

588676-61-3 structure

Product Name:Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

CAS No:588676-61-3

MF:C₉H₉NO₂S₂

MW:227.30325961113

MDL:MFCD03943783

CID:1020869

PubChem ID:3459267

Update Time:2025-05-21

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylicacid,2-isothiocyanato-4,5-dimethyl-,methylester(9CI)
- Methyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate
- SCHEMBL3641033
- 588676-61-3
- EN300-01272
- BBL016950
- YYQIQCGIUXTUIR-UHFFFAOYSA-N
- VS-05715
- MFCD03943783
- AKOS000122536
- STK437199
- Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
- MDL： MFCD03943783
- Inchi： 1S/C9H9NO2S2/c1-5-6(2)14-8(10-4-13)7(5)9(11)12-3/h1-3H3
- InChI Key： YYQIQCGIUXTUIR-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C(C)=C1C)N=C=S

Computed Properties

Exact Mass: 227.00747088g/mol
Monoisotopic Mass: 227.00747088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 99Å²

Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Pricemore >>

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Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:588676-61-3)Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

Order Number:A1166607

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:06

Price ($):320.0

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Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

588676-61-3 (Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:588676-61-3)Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

Purity:99%

Quantity:1g

Price ($):320.0